Cas no 958863-72-4 ({5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine
• CAS No: 958863-72-4
• MF: C₇H₉ClF₃N₃
• MW: 227.61467051506
• CID: 5811533
• PubChem ID: 83892975
• Update Time: 2025-05-27

{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
• 958863-72-4
• EN300-1963816
• {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C7H9ClF3N3/c1-12-3-4-5(7(9,10)11)13-14(2)6(4)8/h12H,3H2,1-2H3
• InChI Key： ZPOVOHHZHGWHDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CNC

Computed Properties

• Exact Mass: 227.0437095g/mol
• Monoisotopic Mass: 227.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine

Introduction to {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine (CAS No. 958863-72-4)

{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine (CAS No. 958863-72-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-chloro-N-methyl-N-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl)amine, is characterized by its unique structural features, which include a chlorinated pyrazole ring and a trifluoromethyl group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chlorinated pyrazole ring is a common motif in many bioactive molecules, particularly those with antifungal, antibacterial, and anti-inflammatory properties. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in the design of effective drugs. The methylamine moiety adds additional functionality, potentially influencing the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antimicrobial agents. Research has shown that this compound exhibits potent activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Furthermore, {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine has shown promise in preclinical models of cancer. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for the development of new anticancer therapies.

The safety profile of {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine has been evaluated in various preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, {5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}(methyl)amine (CAS No. 958863-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.